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Introduction
Akrobomycin is an anthracycline antibiotic identified by the CAS number 89156-94-5. As a

member of the anthracycline class, it is recognized for its potential antimicrobial and antitumor

properties.[1][2] This technical guide provides a comprehensive overview of the available

scientific information on Akrobomycin, including its chemical and physical properties,

biological activity, and its role in biochemical pathways. The information is presented to support

research and development efforts in the fields of oncology and microbiology.

Chemical and Physical Properties
Akrobomycin is a complex organic molecule with the chemical formula C₂₆H₂₇NO₈.[2] It was

first isolated from Actinomadura roseoviolacea 1029-AV1.[2] The following table summarizes its

key physicochemical properties based on available data.
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Property Value Reference

CAS Number 89156-94-5 [2]

Molecular Formula C₂₆H₂₇NO₈ [2]

Molecular Weight 481.49 g/mol [2]

Class Anthracycline Antibiotic [1][2]

Initial Source
Actinomadura roseoviolacea

1029-AV1
[2]

Biological Activity
Antimicrobial and Antitumor Activities
Akrobomycin has demonstrated both antimicrobial and antitumor activities.[1][2] While specific

quantitative data from the primary literature is limited, its classification as an anthracycline

suggests a mechanism of action common to this group of compounds.

Mechanism of Action
The precise mechanism of action for Akrobomycin has not been extensively elucidated in

dedicated studies. However, as an anthracycline, it is presumed to share the primary

mechanisms of action of this class, which include:

DNA Intercalation: Anthracyclines insert themselves between the base pairs of DNA,

disrupting the helical structure and interfering with DNA replication and transcription.

Topoisomerase II Inhibition: They can form a stable ternary complex with DNA and

topoisomerase II, an enzyme crucial for relieving torsional stress in DNA during replication.

This "poisoning" of the enzyme leads to double-strand breaks in the DNA and subsequent

cell death.

Generation of Reactive Oxygen Species (ROS): The quinone moiety of the anthracycline

structure can undergo redox cycling to produce free radicals, leading to oxidative stress and

cellular damage.
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Biosynthetic Pathway Involvement
Research on the biosynthesis of doxorubicin, a widely used chemotherapy agent, has shed

light on the role of Akrobomycin as an intermediate. A key study on the bioconversion of ε-

rhodomycinone glycoside to doxorubicin identified Akrobomycin as a shunt product.[3][4]

Specifically, 10-carboxy-13-deoxycarminomycin (CDOC) can spontaneously decompose into

Akrobomycin through decarboxylation and dehydration.[3]

The following diagram illustrates the position of Akrobomycin within this biosynthetic pathway.
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Biosynthetic pathway showing Akrobomycin as a shunt product.[3]

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and activity testing of

Akrobomycin are not readily available in recent literature. The original 1984 publication by

Imamura et al. would be the primary source for these methods.[5] However, based on general

practices for anthracycline research, the following outlines the likely methodologies that would

have been employed.

Isolation and Purification Workflow
The isolation of Akrobomycin from its source, Actinomadura roseoviolacea, would typically

follow a multi-step purification process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15560598?utm_src=pdf-body
https://www.benchchem.com/product/b15560598?utm_src=pdf-body
https://www.researchgate.net/publication/14119322_In_vivo_and_in_vitro_bioconversion_of_epsilon-rhodomycinone_glycoside_to_doxorubicin_functions_of_DauP_DauK_and_DoxA
https://journals.asm.org/doi/pdf/10.1128/jb.179.8.2641-2650.1997
https://www.benchchem.com/product/b15560598?utm_src=pdf-body
https://www.researchgate.net/publication/14119322_In_vivo_and_in_vitro_bioconversion_of_epsilon-rhodomycinone_glycoside_to_doxorubicin_functions_of_DauP_DauK_and_DoxA
https://www.benchchem.com/product/b15560598?utm_src=pdf-body
https://www.benchchem.com/product/b15560598?utm_src=pdf-body-img
https://www.benchchem.com/product/b15560598?utm_src=pdf-body
https://www.researchgate.net/publication/14119322_In_vivo_and_in_vitro_bioconversion_of_epsilon-rhodomycinone_glycoside_to_doxorubicin_functions_of_DauP_DauK_and_DoxA
https://www.benchchem.com/product/b15560598?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6546563/
https://www.benchchem.com/product/b15560598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fermentation Broth of
Actinomadura roseoviolacea

Solvent Extraction
(e.g., Ethyl Acetate)

Concentration of Crude Extract

Silica Gel Column Chromatography

Sephadex LH-20 Chromatography

Preparative High-Performance
Liquid Chromatography (HPLC)

Pure Akrobomycin

Click to download full resolution via product page

A generalized workflow for the isolation of Akrobomycin.

Structure Elucidation
The determination of Akrobomycin's chemical structure would have relied on a combination of

spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.
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Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the carbon-

hydrogen framework and the connectivity of atoms.

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To characterize the chromophore of the

anthracycline structure.

Conclusion
Akrobomycin is an anthracycline antibiotic with potential for further investigation as an

antimicrobial and antitumor agent. While detailed, publicly available data is currently scarce, its

structural relationship to other well-characterized anthracyclines and its identified role as a

biosynthetic intermediate provide a solid foundation for future research. Accessing the original

1984 publication is critical for a more in-depth understanding of its initial characterization.

Further studies are warranted to fully elucidate its biological activity, mechanism of action, and

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. In vivo and in vitro bioconversion of epsilon-rhodomycinone glycoside to doxorubicin:
functions of DauP, DauK, and DoxA - PMC [pmc.ncbi.nlm.nih.gov]

2. medchemexpress.com [medchemexpress.com]

3. researchgate.net [researchgate.net]

4. journals.asm.org [journals.asm.org]

5. Akrobomycin, a new anthracycline antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Akrobomycin (CAS Number: 89156-94-5): A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560598#akrobomycin-cas-number-89156-94-5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15560598?utm_src=pdf-body
https://www.benchchem.com/product/b15560598?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC179014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC179014/
https://www.medchemexpress.com/akrobomycin.html
https://www.researchgate.net/publication/14119322_In_vivo_and_in_vitro_bioconversion_of_epsilon-rhodomycinone_glycoside_to_doxorubicin_functions_of_DauP_DauK_and_DoxA
https://journals.asm.org/doi/pdf/10.1128/jb.179.8.2641-2650.1997
https://pubmed.ncbi.nlm.nih.gov/6546563/
https://www.benchchem.com/product/b15560598#akrobomycin-cas-number-89156-94-5
https://www.benchchem.com/product/b15560598#akrobomycin-cas-number-89156-94-5
https://www.benchchem.com/product/b15560598#akrobomycin-cas-number-89156-94-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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